Cas no 1096884-71-7 (2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine)

• Product Name: 2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine
• CAS No: 1096884-71-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5709605
• PubChem ID: 43372814
• Update Time: 2025-05-19

2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxypiperidin-1-yl)cyclohexan-1-amine
• AKOS008130751
• 1096884-71-7
• EN300-53507
• Z415686474
• CS-0251088
• 2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine

• Inchi： 1S/C12H24N2O/c1-15-10-6-8-14(9-7-10)12-5-3-2-4-11(12)13/h10-12H,2-9,13H2,1H3
• InChI Key： MUSCNOITVGNPJL-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CCCCC1N

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine

2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine: A Comprehensive Overview

2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine, also known by its CAS number 1096884-71-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a cyclohexane ring with a piperidine moiety, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine is notable for its dual functional groups: the cyclohexane ring, which provides structural stability, and the piperidine group, which introduces versatility in interactions. The methoxy substitution on the piperidine ring further enhances its reactivity and selectivity. This combination allows the compound to act as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures with tailored properties.

Recent research has focused on the synthesis and characterization of 2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine. Scientists have explored various synthetic routes, including nucleophilic substitution and coupling reactions, to optimize its production. These studies have not only improved the yield and purity of the compound but also provided insights into its stereochemical properties. For instance, investigations into the stereochemistry of this compound have revealed that the spatial arrangement of substituents significantly influences its biological activity.

In terms of applications, 2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine has shown promise in medicinal chemistry. Preclinical studies suggest that it may act as a modulator of G protein-coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurodegenerative conditions. Additionally, its ability to penetrate cellular membranes makes it a potential candidate for drug delivery systems.

The compound's stability under physiological conditions has been another area of interest. Studies indicate that 2-(4-Methoxypiperidin-1-yl)cyclohexan-1-amine exhibits remarkable resilience against enzymatic degradation, which is crucial for its efficacy as a therapeutic agent. Furthermore, computational modeling has been employed to predict its pharmacokinetic profile, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 2-(4-Methoxypiperidin-1-yL)cyclohexan-l-amine, with its CAS number 1096884–7l–7, stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As further studies unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.